Cas no 53503-90-5 (1,4-Piperazinediethanol,a1,a4,2,5-tetramethyl-)

• Product Name: 1,4-Piperazinediethanol,a1,a4,2,5-tetramethyl-
• CAS No: 53503-90-5
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 380168
• PubChem ID: 103795
• Update Time: 2025-04-19

1,4-Piperazinediethanol,a1,a4,2,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediethanol,a1,a4,2,5-tetramethyl-
• 1-[4-(2-hydroxypropyl)-2,5-dimethylpiperazin-1-yl]propan-2-ol
• alpha,alpha',2,5-tetramethylpiperazine-1,4-diethanol
• 1,1'-(2,5-dimethylpiperazine-1,4-diyl)dipropan-2-ol
• NSC151246
• AKOS024323328
• SCHEMBL8679805
• 1,4-BIS-(2-HYDROXYPROPYL)-2,5-DIMETHYLPIPERAZINE
• 53503-90-5
• DTXSID70968244
• NSC-151246
• EINECS 258-589-7
• 1,1'-(2,5-Dimethylpiperazine-1,4-diyl)di(propan-2-ol)
• NS00058546

• Inchi： 1S/C12H26N2O2/c1-9-5-14(8-12(4)16)10(2)6-13(9)7-11(3)15/h9-12,15-16H,5-8H2,1-4H3
• InChI Key： DTQIXUAQWTUJSV-UHFFFAOYSA-N
• SMILES： OC(C)CN1CC(C)N(CC(C)O)CC1C

Computed Properties

• Exact Mass: 230.199
• Monoisotopic Mass: 230.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.478